Cas no 2137785-66-9 (tert-butyl N-({2-azabicyclo[4.2.0]octan-1-yl}methyl)carbamate)

• Product Name: tert-butyl N-({2-azabicyclo[4.2.0]octan-1-yl}methyl)carbamate
• CAS No: 2137785-66-9
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 4640270
• Update Time: 2025-10-28

tert-butyl N-({2-azabicyclo[4.2.0]octan-1-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(2-azabicyclo[4.2.0]oct-1-ylmethyl)-, 1,1-dimethylethyl ester
• tert-butyl N-({2-azabicyclo[4.2.0]octan-1-yl}methyl)carbamate

• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)14-9-13-7-6-10(13)5-4-8-15-13/h10,15H,4-9H2,1-3H3,(H,14,16)
• InChI Key： WSMAXRYYFOMQSC-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC12C(CC1)CCCN2

Additional information on tert-butyl N-({2-azabicyclo[4.2.0]octan-1-yl}methyl)carbamate

tert-butyl N-({2-azabicyclo[4.2.0]octan-1-yl}methyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-({2-azabicyclo[4.2.0]octan-1-yl}methyl)carbamate, identified by the CAS number 2137785-66-9, is a highly specialized chemical entity with significant applications in various fields, particularly in pharmaceutical research and development. This compound is notable for its unique bicyclic structure, which contributes to its stability and bioavailability, making it a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the potential of this compound as a key intermediate in the development of novel drug candidates. Its structure, characterized by a bicyclo[4.2.0]octane framework, provides a rigid and versatile scaffold that can be further functionalized to target specific biological pathways. For instance, researchers have explored its use in the creation of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases.

The synthesis of tert-butyl N-({2-azabicyclo[4.2.0]octan-1-yl}methyl)carbamate involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the bicyclic core, ensuring high yields and purity. This compound's stability under various reaction conditions makes it an ideal building block for further chemical transformations.

In terms of applications, this compound has shown promise in the field of medicinal chemistry, where it serves as a precursor for bioactive molecules with potential therapeutic benefits. For example, recent research has demonstrated its utility in the development of opioid receptor modulators, which could lead to new treatments for chronic pain management without the associated risks of addiction.

The structural versatility of tert-butyl N-({2-azabicyclo[4.2.0]octan-1-yl}methyl)carbamate also extends to its use in materials science, where it can be employed as a component in advanced polymer systems or as a precursor for nanomaterials with tailored properties. Its ability to form stable covalent bonds with other molecules makes it a valuable asset in the design of high-performance materials.

From an environmental standpoint, this compound exhibits favorable biodegradation characteristics, making it suitable for use in green chemistry applications. Its synthesis and application processes are designed to minimize waste and reduce ecological impact, aligning with current sustainability goals in the chemical industry.

In conclusion, tert-butyl N-({2-azabicyclo[4.2.0]octan-1-yl}methyl)carbamate is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with its stability and reactivity, positions it as an essential tool in modern chemical research and development.